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Compound of Interest

Compound Name: Einecs 254-686-3

Cat. No.: B15194323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical substance identified
by EINECS number 254-686-3, commonly known as 11-bromo-1-undecene. This document
details its nomenclature, physicochemical properties, and key applications in organic synthesis,
with a focus on polymerization and functionalization reactions. Detailed experimental protocols
for significant applications are provided to facilitate research and development.

Nomenclature and Identification

The substance registered under Einecs 254-686-3 is a bifunctional organic molecule featuring
a terminal alkene and a primary alkyl bromide. This unique structure makes it a valuable
intermediate in chemical synthesis.

Table 1: Synonyms and Common Names
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Type Namel/ldentifier

IUPAC Name 11-bromoundec-1-ene

CAS Number 7766-50-9

EINECS Number 254-686-3

Common Synonyms 1-Bromo-10-undecene, w-Bromoundecylene
Molecular Formula C11H21Br

InChl Key YPLVPFUSXYSHJD-UHFFFAOYSA-N

Physicochemical Properties

11-Bromo-1-undecene is a colorless to pale yellow liquid with properties that make it suitable
for a variety of organic reactions.[1] It is soluble in organic solvents like alcohols and ethers but
has low solubility in water.[1]

Table 2: Quantitative Physicochemical Data

Property Value Reference(s)
Molecular Weight 233.19 g/mol [2]
Boiling Point 149-150 °C at 35 mmHg [2]
Density 1.063 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.468 [3]
Flash Point 113 °C (235.4 °F) - closed cup [3]

o 0.2422 mg/L at 25°C
Solubility in Water . [4]
(estimated)

Core Applications and Reactivity

The dual functionality of 11-bromo-1-undecene, possessing both a terminal double bond and a
primary alkyl bromide, allows for a wide range of chemical transformations. The terminal alkene
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can undergo polymerization and addition reactions, while the alkyl bromide is a reactive site for
nucleophilic substitution and the formation of organometallic reagents.[5]

Polymer Synthesis

11-Bromo-1-undecene is a key monomer for producing functionalized polyolefins. The pendant
bromo groups in the resulting polymer serve as reactive handles for further modification.[5]

o Brominated Polyethylene: It can be copolymerized with ethylene using metallocene catalysts
to create brominated polyethylene. This introduces a reactive bromine atom at the end of
side chains, allowing for further functionalization of the polymer.[3][5]

e Anion Exchange Membranes (AEMSs): This compound is used in the synthesis of poly(olefin)-
based AEMs. These membranes are crucial components in alkaline fuel cells.[3]

Nucleophilic Substitution

The primary alkyl bromide readily undergoes nucleophilic substitution (SN2) reactions. This
allows for the introduction of a wide variety of functional groups, such as amines, thiols, and
carboxylates, making it a versatile building block in the synthesis of complex organic molecules
for pharmaceuticals and specialty materials.[5]

Grignard Reagent Formation

The alkyl bromide can react with magnesium to form a Grignard reagent, 10-
undecenylmagnesium bromide. This organometallic compound is a powerful nucleophile used
to create new carbon-carbon bonds, a fundamental transformation in organic synthesis.

Experimental Protocols

This section provides detailed methodologies for key experiments involving 11-bromo-1-
undecene.

Synthesis of Poly(olefin)-Based Anion Exchange
Membranes (AEMSs)

This protocol describes the synthesis of a bromoalkyl-functionalized poly(olefin) via Ziegler-
Natta polymerization, followed by its conversion into a quaternary ammonium-containing AEM.
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Part 1: Copolymerization

Reactor Setup: Introduce 50 mL of toluene into a 100 mL glass bottle equipped with a
magnetic stirrer.

Monomer Addition: Inject 11-bromo-1-undecene (2.0 g, 8.58 mmol) and 4-(4-
methylphenyl)-1-butene (6.4 g, 43.83 mmol) into the reactor.

Initiation: Add 0.05 g of TiCls-AA and 1.0 mL of AIEt2Cl (1.0 M in heptane) to the glass bottle
to initiate the copolymerization.

Part 2: Membrane Fabrication and Quaternization

Solution Casting: Dissolve the synthesized copolymer in tetrahydrofuran (THF) to create a 4
wt % solution. Cast this solution onto a leveled PTFE mold.

Drying: Dry the cast film at 50 °C under ambient pressure for 24 hours, followed by vacuum
drying for another 24 hours at 50 °C. This will yield a transparent film approximately 60 £ 5
pm thick.

Quaternization: Immerse the membrane in a trimethylamine solution at 35 °C for 72 hours.
This step converts the pendant bromoalkyl groups into quaternary ammonium groups,
yielding the final anion exchange membrane.

Metallocene-Catalyzed Synthesis of Brominated
Polyethylene

This procedure outlines the copolymerization of ethylene and 11-bromo-1-undecene using a
metallocene catalyst.

e Materials: Use dried and purified 11-bromo-1-undecene and solvents. Ethylene should be
purified by passing it through deoxygenated and dehydrated columns. The catalyst system
consists of a metallocene complex, such as rac—Et(H4Ind)2ZrCI2, and a cocatalyst, like
modified methylaluminoxane (MMAO).[1]

o Polymerization: Conduct the polymerization in a suitable reactor under an ethylene
atmosphere. The incorporation of 11-bromo-1-undecene can be controlled by the initial
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monomer feed and the choice of cocatalyst. Using dried methylaluminoxane (dMAQO) can
significantly increase the incorporation of the bromo-comonomer.[1]

e Analysis: The resulting brominated polyethylene can be characterized by *H NMR
spectroscopy, with the signal for the methylene group adjacent to the bromine (—CH2>—Br)

appearing around 3.5 ppm.[4]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key experimental workflows and
logical relationships for the synthesis and reactions of 11-bromo-1-undecene.
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Caption: Workflow for Anion Exchange Membrane (AEM) Synthesis.
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Caption: Reactivity Pathways of 11-Bromo-1-undecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide to Einecs 254-686-3 (11-
Bromo-1-undecene)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15194323#einecs-254-686-3-synonyms-and-
common-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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